Cas no 1204295-57-7 (1-Chloro-3-(1,1-difluoroethyl)benzene)

• Product Name: 1-Chloro-3-(1,1-difluoroethyl)benzene
• CAS No: 1204295-57-7
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• MDL: MFCD14525554
• CID: 4562804
• PubChem ID: 45790986
• Update Time: 2025-06-30

1-Chloro-3-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(1,1-difluoroethyl)benzene
• EN300-1613902
• SCHEMBL12811806
• AKOS005258067
• CS-0068787
• MFCD14525554
• KMXLZIVLOGLOLE-UHFFFAOYSA-N
• DTXSID301285826
• 1-Chloro-3-(1,1-difluoroethyl)benzene, stabilized over potassium carbonate
• 1204295-57-7

• MDL： MFCD14525554
• Inchi： 1S/C8H7ClF2/c1-8(10,11)6-3-2-4-7(9)5-6/h2-5H,1H3
• InChI Key： KMXLZIVLOGLOLE-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(C(F)(F)C)=C1

Computed Properties

• Exact Mass: 176.0204342g/mol
• Monoisotopic Mass: 176.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Chloro-3-(1,1-difluoroethyl)benzene

Introduction to 1-Chloro-3-(1,1-difluoroethyl)benzene (CAS No: 1204295-57-7)

1-Chloro-3-(1,1-difluoroethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1204295-57-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both chloro and difluoroethyl substituents on a benzene ring, which imparts unique electronic and steric properties. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and inflammatory pathways.

The chloro and difluoroethyl functional groups play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of derived molecules. The chlorine atom is known to enhance lipophilicity, facilitating membrane penetration, while the difluoroethyl group introduces metabolic stability by resisting oxidative degradation. These attributes have made 1-Chloro-3-(1,1-difluoroethyl)benzene a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve drug efficacy and bioavailability. The introduction of fluorine atoms into molecular structures often leads to increased metabolic stability, reduced susceptibility to enzymatic degradation, and enhanced binding affinity to biological targets. This has been particularly evident in the development of antiviral and anticancer agents, where fluorine-containing compounds have shown promising results.

One of the most compelling aspects of 1-Chloro-3-(1,1-difluoroethyl)benzene is its potential application in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing small-molecule inhibitors targeting enzymes involved in inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound can interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of molecules involved in pain and inflammation. By modulating COX activity, these derivatives may offer new avenues for treating conditions such as arthritis and inflammatory bowel disease.

Furthermore, the difluoroethyl moiety has been implicated in enhancing the blood-brain barrier penetration of certain pharmacological agents. This property is particularly relevant in neurodegenerative disorders, where efficient delivery of therapeutic molecules across the blood-brain barrier is a significant challenge. Compounds derived from 1-Chloro-3-(1,1-difluoroethyl)benzene have shown promise in preclinical studies as potential candidates for treating neuroinflammatory diseases such as Alzheimer’s and Parkinson’s.

The synthesis of 1-Chloro-3-(1,1-difluoroethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination followed by nucleophilic substitution with 1,1-difluoroethanol or related derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective functionalization on the benzene ring.

In terms of industrial applications, 1-Chloro-3-(1,1-difluoroethyl)benzene serves as a key intermediate in the production of specialty chemicals used in pharmaceutical manufacturing. Its structural versatility allows for further derivatization into a wide range of bioactive molecules, making it an indispensable tool for synthetic chemists. The demand for this compound is expected to rise as more research focuses on developing fluorinated drugs with improved pharmacological profiles.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis and application of 1-Chloro-3-(1,1-difluoroethyl)benzene. Molecular modeling techniques enable researchers to predict the behavior of this compound in various chemical environments, facilitating the design of more efficient synthetic pathways and drug candidates. These computational methods are particularly valuable in identifying potential side reactions and improving reaction yields.

The environmental impact of fluorinated compounds has been a topic of discussion among scientists and regulatory agencies. While these compounds offer numerous benefits in drug development, their persistence in the environment raises concerns about long-term ecological effects. However, efforts are underway to develop greener synthetic methods that minimize waste and reduce environmental footprint. Innovations such as catalytic processes and solvent-free reactions are being explored to make fluorinated compound production more sustainable.

In conclusion, 1-Chloro-3-(1,1-difluoroethyl)benzene (CAS No: 1204295-57-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds, 1-Chloro-3-(1, 1 -difluoroethyl) benzene is poised to play an increasingly important role in drug discovery and development.